Cas no 105627-96-1 (1H-1,4-Diazepine, hexahydro-1-(5-isoquinolinylsulfonyl)-3-phenyl-)

• Product Name: 1H-1,4-Diazepine, hexahydro-1-(5-isoquinolinylsulfonyl)-3-phenyl-
• CAS No: 105627-96-1
• MF: C₂₀H₂₁N₃O₂S
• MW: 367.464643239975
• CID: 1157869
• Update Time: 2024-07-26

1H-1,4-Diazepine, hexahydro-1-(5-isoquinolinylsulfonyl)-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-1,4-Diazepine, hexahydro-1-(5-isoquinolinylsulfonyl)-3-phenyl-
• Isoquinoline, 5-[(hexahydro-3-phenyl-1H-1,4-diazepin-1-yl)sulfonyl]-

• Inchi： 1S/C20H21N3O2S/c24-26(25,20-9-4-8-17-14-21-12-10-18(17)20)23-13-5-11-22-19(15-23)16-6-2-1-3-7-16/h1-4,6-10,12,14,19,22H,5,11,13,15H2
• InChI Key： CUCODOZMSCSEPM-UHFFFAOYSA-N
• SMILES： C1C2=C(C(S(N3CCCNC(C4=CC=CC=C4)C3)(=O)=O)=CC=C2)C=CN=1

Experimental Properties

• Density: 1.266±0.06 g/cm3(Predicted)
• Boiling Point: 585.1±60.0 °C(Predicted)
• pka: 8.94±0.40(Predicted)